![molecular formula C6H4ClN3 B1316458 7-Chloro-1H-imidazo[4,5-B]pyridine CAS No. 6980-11-6](/img/structure/B1316458.png)
7-Chloro-1H-imidazo[4,5-B]pyridine
Overview
Description
7-Chloro-1H-imidazo[4,5-B]pyridine is a beige to light orange solid . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole derivatives show a broad range of chemical and biological properties, making them important in the development of new drugs .
Synthesis Analysis
The synthesis of imidazo[4,5-B]pyridine derivatives often involves reactions under phase transfer catalysis conditions . For example, Mladenova performed the reaction of methyl 4-((benzyloxy)methyl)tetrahydrofuran-2-carbimidate hydrochloride–cis or trans with 2,3-diaminopyridine in MeOH, resulting in the corresponding 1H-imidazo[4,5-B]pyridine .Molecular Structure Analysis
The molecular structure of 7-Chloro-1H-imidazo[4,5-B]pyridine is C6H4ClN3 . It is a derivative of imidazole, which is a five-membered heterocyclic moiety that contains two nitrogen atoms .Chemical Reactions Analysis
Imidazo[4,5-B]pyridine derivatives are known to undergo various chemical reactions. For instance, the reaction of 2,3-diaminopyridines with 4,5-dichloro-1,2,3-dithiazolium chloride under certain conditions yields 2-cyanoimidazopyridine .Physical And Chemical Properties Analysis
7-Chloro-1H-imidazo[4,5-B]pyridine is a beige to light orange solid . More detailed physical and chemical properties are not available in the retrieved papers.Scientific Research Applications
Materials Science and Optoelectronics
7-Chloro-1H-imidazo[4,5-B]pyridine derivatives have shown great potential in materials science, particularly in the development of optoelectronic devices. Their luminescent properties make them suitable for applications such as sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
Pharmaceutical Applications
This compound has been employed in chemotherapeutic applications due to its bioactive properties. It shows high affinity to corticotropin-releasing factor and has demonstrated anticancer, antiviral, antimitotic, and tuberculostatic actions depending on the substituents on the heterocycle .
Antimicrobial Activity
The antimicrobial features of 7-Chloro-1H-imidazo[4,5-B]pyridine derivatives are significant, with research exploring new routes to these compounds for the development of antimicrobial agents .
Synthetic Approaches
Various synthetic approaches have been developed for imidazo[4,5-b]pyridine derivatives, which are crucial for their application in different fields. Popular methods include condensation–dehydration reactions and oxidative conditions .
Chemical Reactions and Derivatives
Research into the chemical reactions involving 5-Aminoimidazoles and their interaction with other compounds like 3-nitro-4H-chromen-4-ones has led to high yields of imidazo[4,5-b]pyridine derivatives, expanding the potential applications of these compounds .
Mechanism of Action
Target of Action
For instance, some imidazo[4,5-b]pyridine derivatives have been found to inhibit IKK-ɛ and TBK1, which activate nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .
Mode of Action
For instance, the synthesis of a novel imidazo[4,5-b]pyridine relied on Michael addition of 1-methyl-1H-imidazol-4-amine to fumaric/maleic or acetylene dicarboxylates, followed by intramolecular cyclization into target compounds .
Biochemical Pathways
Imidazo[4,5-b]pyridine derivatives have been shown to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Pharmacokinetics
The design and synthesis of bioisosteres, such as imidazo[4,5-b]pyridine derivatives, can improve selectivity, pharmacokinetics, metabolic stability, and reduce different side effects, including toxicity .
Result of Action
Imidazo[4,5-b]pyridine derivatives have been associated with various biological activities, including antimicrobial , anti-inflammatory , and cytotoxic activities .
Action Environment
It is generally recommended to handle such compounds in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes .
properties
IUPAC Name |
7-chloro-1H-imidazo[4,5-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAWCUEYFSQKISQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1Cl)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80509743 | |
Record name | 7-Chloro-1H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80509743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-1H-imidazo[4,5-B]pyridine | |
CAS RN |
6980-11-6 | |
Record name | 7-Chloro-1H-imidazo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80509743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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